Cas no 439937-54-9 (Methyl 5-bromo-2-ethylbenzoate)

• Product Name: Methyl 5-bromo-2-ethylbenzoate
• CAS No: 439937-54-9
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD11112975
• CID: 1030532
• Update Time: 2025-04-20

Methyl 5-bromo-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-ethylbenzoate
• 5-broMo-2-ethylbenzoic acid Methyl ester
• CTK1C8003
• methyl 5-bromanyl-2-ethyl-benzoate
• QC-7533
• SBB068034
• SureCN152998
• Benzoic acid, 5-bromo-2-ethyl-, methyl ester
• NYMZTCOVKDJUKT-UHFFFAOYSA-N
• AK133837
• ST24047975
• A826471

• MDL： MFCD11112975
• Inchi： 1S/C10H11BrO2/c1-3-7-4-5-8(11)6-9(7)10(12)13-2/h4-6H,3H2,1-2H3
• InChI Key： NYMZTCOVKDJUKT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OC)C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters